![molecular formula C15H19NO5 B021058 Diethyl 2-[(2-methoxyanilino)methylene]malonate CAS No. 104007-09-2](/img/structure/B21058.png)
Diethyl 2-[(2-methoxyanilino)methylene]malonate
Overview
Description
Diethyl 2-[(2-methoxyanilino)methylene]malonate, also known as DEMM, is an organic compound of the malonate ester class, which has been extensively studied in the scientific field due to its potential applications in research and drug development. This compound has been found to have a wide range of biochemical and physiological effects that make it a valuable tool in laboratory experiments.
Scientific Research Applications
Antifungal Agents
Diethyl 2-[(2-methoxyanilino)methylene]malonate (DAMMs) have shown promising antifungal activity against Fusarium oxysporum (Fox), a devastating plant pathogen . DAMMs were formed as side-products during the synthesis of polysubstituted-2-pyridones and seemed to inhibit mycelial growth . This discovery has led to further studies to expand the DAMM chemical space and look for improved antifungal activity .
Organic Synthesis
DAMMs are typically employed as intermediates or precursors to produce further bioactive compounds . Their unique structure allows them to be used in various fields such as organic synthesis.
Medicinal Chemistry
In the field of medicinal chemistry, DAMMs can be used to synthesize a variety of significant pharmaceuticals . Their unique structure and properties make them valuable building blocks in the creation of new drugs.
Material Science
DAMMs also have applications in material science due to their unique chemical properties. However, the specific applications in this field are not detailed in the sources.
Synthesis of Quinolones
Diethyl ethoxymethylene malonate (EMME), a related compound, is an extremely valuable starting material for the synthesis of quinolones . While not directly mentioned, it’s possible that DAMMs could also be used in similar applications.
Large Scale Synthesis of Half-Esters
A practical large-scale synthesis of monomethyl malonate and monoethyl malonate, which are among the most commonly applied half-esters in organic synthesis, is described . Given the structural similarities, it’s plausible that DAMMs could also be used in similar large-scale synthetic processes.
properties
IUPAC Name |
diethyl 2-[(2-methoxyanilino)methylidene]propanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO5/c1-4-20-14(17)11(15(18)21-5-2)10-16-12-8-6-7-9-13(12)19-3/h6-10,16H,4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHXFOFORQHKBRC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=CNC1=CC=CC=C1OC)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl 2-[(2-methoxyanilino)methylene]malonate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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